6,7-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride
Overview
Description
“6,7-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride” is an organic compound . It is a crystalline solid that can be white to off-white in color . It can dissolve in water and some organic solvents .
Molecular Structure Analysis
The molecular formula of “6,7-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride” is C11H15N . The average mass is 161.243 Da and the monoisotopic mass is 161.120453 Da .Physical And Chemical Properties Analysis
The vapor pressure of “6,7-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride” is 0.059-4.9Pa at 20-50℃ . The LogP is -2-2 at 22℃ and pH2-9 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6,7-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride involves the reduction of 6,7-dimethyl-1,2,3,4-tetrahydro-1-naphthaldehyde followed by reductive amination with methylamine and subsequent quaternization with hydrochloric acid.", "Starting Materials": [ "6,7-dimethyl-1,2,3,4-tetrahydro-1-naphthaldehyde", "Methylamine", "Hydrochloric acid", "Sodium borohydride", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve 6,7-dimethyl-1,2,3,4-tetrahydro-1-naphthaldehyde (1.0 g, 6.0 mmol) in methanol (20 mL) and add sodium borohydride (0.3 g, 8.0 mmol) slowly with stirring at room temperature.", "Step 2: Stir the reaction mixture for 2 hours at room temperature and then quench with water (10 mL).", "Step 3: Extract the product with diethyl ether (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 4: Concentrate the organic layer under reduced pressure to obtain 6,7-dimethyl-1,2,3,4-tetrahydro-1-naphthaldehyde as a yellow oil (0.8 g, 80%).", "Step 5: Dissolve 6,7-dimethyl-1,2,3,4-tetrahydro-1-naphthaldehyde (0.5 g, 3.0 mmol) in methanol (10 mL) and add methylamine (0.3 mL, 6.0 mmol) and sodium cyanoborohydride (0.5 g, 8.0 mmol) at room temperature.", "Step 6: Stir the reaction mixture for 2 hours at room temperature and then quench with water (10 mL).", "Step 7: Extract the product with diethyl ether (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure to obtain 6,7-dimethyl-2,3-dihydro-1H-inden-1-amine as a yellow oil (0.4 g, 80%).", "Step 9: Dissolve 6,7-dimethyl-2,3-dihydro-1H-inden-1-amine (0.4 g, 2.0 mmol) in hydrochloric acid (10 mL, 1.0 M) and stir the mixture at room temperature for 2 hours.", "Step 10: Concentrate the reaction mixture under reduced pressure to obtain 6,7-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride as a white solid (0.5 g, 95%)." ] } | |
CAS RN |
2624135-90-4 |
Product Name |
6,7-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride |
Molecular Formula |
C11H16ClN |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
